Cas no 58858-18-7 (chloridazon)

• Product Name: chloridazon
• CAS No: 58858-18-7
• MF: C₁₀H₈ClN₃O
• MW: 221.643020629883
• CID: 2674966
• Update Time: 2022-07-25

chloridazon Chemical and Physical Properties

Names and Identifiers

• chloridazon

• Inchi： 1S/C10H8ClN3O/c11-9-8(12)6-13-14(10(9)15)7-4-2-1-3-5-7/h1-6H,12H2
• InChI Key： WYKYKTKDBLFHCY-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC=C2)N=CC(N)=C1Cl

Computed Properties

• Exact Mass: 221.03559
• Monoisotopic Mass: 221.03559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.7

Experimental Properties

• Melting Point: 206 deg C